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Compound of Interest

Compound Name: LACTALBUMIN

Cat. No.: B1174986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the crystallization of α-

lactalbumin, a key protein in lactose synthesis and a subject of interest in drug development

due to its calcium-binding properties and potential therapeutic applications. The following

sections outline the necessary steps, from protein purification to obtaining diffraction-quality

crystals suitable for X-ray crystallography.

Data Presentation: Crystallization Conditions
Successful crystallization of α-lactalbumin has been achieved under various conditions. The

following table summarizes the key parameters from a successful crystallization experiment of

human α-lactalbumin, providing a solid starting point for experimental design.
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Parameter Condition

Protein Human α-Lactalbumin

Method Vapor Diffusion (Hanging Drop)[1]

Protein Concentration 20 mg/mL[1]

Drop Composition

20 mg/mL protein, 0.1 M PIPES buffer, 1.8 M

Ammonium Sulfate, 100 mM Calcium

Chloride[1]

Reservoir Solution
0.2 M PIPES buffer, 2.0 M Ammonium Sulfate,

100 mM Calcium Chloride[1]

pH 7.5[1]

Temperature 293 K (20°C)[1]

Experimental Protocols
I. Purification of α-Lactalbumin from Bovine Milk
High-purity α-lactalbumin is essential for successful crystallization. The following protocol

describes a general procedure for its purification from whey, a byproduct of cheese production.

Materials:

Fresh bovine whey

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Ammonium sulfate

Dialysis tubing (10 kDa MWCO)

Anion-exchange chromatography column (e.g., DEAE-Sepharose)

Tris buffer
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Sodium chloride (NaCl)

SDS-PAGE apparatus and reagents

Spectrophotometer

Procedure:

Casein Precipitation: Adjust the pH of fresh whey to 4.6 using HCl to precipitate casein

proteins.

Centrifugation: Remove the precipitated casein by centrifugation at 10,000 x g for 30 minutes

at 4°C.

Ammonium Sulfate Fractionation: Slowly add solid ammonium sulfate to the supernatant to

achieve 50% saturation while stirring at 4°C. This step precipitates β-lactoglobulin.

Centrifugation: Remove the precipitated β-lactoglobulin by centrifugation at 10,000 x g for 30

minutes at 4°C.

Further Ammonium Sulfate Precipitation: Increase the ammonium sulfate concentration in

the supernatant to 80% saturation to precipitate α-lactalbumin.

Centrifugation and Resuspension: Collect the α-lactalbumin precipitate by centrifugation at

10,000 x g for 30 minutes at 4°C. Resuspend the pellet in a minimal volume of 20 mM Tris

buffer, pH 8.0.

Dialysis: Dialyze the resuspended protein solution against 20 mM Tris buffer, pH 8.0,

overnight at 4°C to remove excess ammonium sulfate.

Anion-Exchange Chromatography:

Equilibrate an anion-exchange column with 20 mM Tris buffer, pH 8.0.

Load the dialyzed protein sample onto the column.

Wash the column with the equilibration buffer to remove unbound proteins.
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Elute the bound α-lactalbumin using a linear gradient of 0-0.5 M NaCl in 20 mM Tris

buffer, pH 8.0.

Purity Analysis: Collect fractions and analyze them by SDS-PAGE to identify those

containing pure α-lactalbumin.

Concentration and Buffer Exchange: Pool the pure fractions and concentrate the protein

using ultrafiltration. Exchange the buffer to one suitable for crystallization, for example, 10

mM Tris-HCl, pH 7.5.

Final Concentration Determination: Determine the final protein concentration using a

spectrophotometer and the extinction coefficient of α-lactalbumin.

II. Crystallization of α-Lactalbumin by Vapor Diffusion
The hanging drop vapor diffusion method is a widely used technique for protein crystallization.

Materials:

Purified and concentrated α-lactalbumin (e.g., 20 mg/mL)

Crystallization plates (24-well or 96-well)

Siliconized glass cover slips

Pipettes and tips

Reservoir solution (e.g., 0.2 M PIPES pH 7.5, 2.0 M Ammonium Sulfate, 100 mM Calcium

Chloride)

Microscope for crystal observation

Procedure:

Plate Setup: Pipette 500 µL of the reservoir solution into the wells of the crystallization plate.

Drop Preparation: On a clean, siliconized cover slip, pipette 1 µL of the purified α-

lactalbumin solution.
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Mixing: Add 1 µL of the reservoir solution to the protein drop. Mix gently by pipetting up and

down, being careful not to introduce air bubbles.

Sealing the Well: Invert the cover slip and place it over the well, ensuring an airtight seal is

formed with the grease or sealant on the rim of the well.

Incubation: Incubate the crystallization plate at a constant temperature (e.g., 20°C).

Crystal Monitoring: Regularly monitor the drops under a microscope for the formation of

crystals. Crystals can appear within a few hours to several weeks.

Visualizations
The following diagrams illustrate the key workflows in the crystallization of α-lactalbumin.
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Caption: Experimental workflow for α-lactalbumin crystallization.
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Caption: Principle of hanging drop vapor diffusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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